Cas no 1341654-82-7 (2-fluoro-5-(propan-2-yl)benzoic acid)

• Product Name: 2-fluoro-5-(propan-2-yl)benzoic acid
• CAS No: 1341654-82-7
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD19598694
• CID: 4590045
• PubChem ID: 23530574
• Update Time: 2025-05-20

2-fluoro-5-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(propan-2-yl)benzoic acid

• MDL： MFCD19598694
• Inchi： 1S/C10H11FO2/c1-6(2)7-3-4-9(11)8(5-7)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZPIVLRAQCWNILA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)C)=CC=C1F

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-5-(propan-2-yl)benzoic acid

Professional Introduction to 2-Fluoro-5-(propan-2-yl)benzoic acid (CAS No. 1341654-82-7)

2-Fluoro-5-(propan-2-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1341654-82-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, a group known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group at the 2-position and an isopropyl substituent at the 5-position of the benzoic acid core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The fluoro group, a common element in many pharmacologically active compounds, is known to modulate the metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the case of 2-fluoro-5-(propan-2-yl)benzoic acid, the electron-withdrawing nature of the fluoro atom can influence the electronic distribution across the aromatic ring, thereby affecting its interactions with biological targets. This modification has been widely explored in the design of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

The isopropyl substituent at the 5-position introduces steric hindrance and alters the electronic properties of the benzoic acid moiety. This structural feature can enhance or inhibit binding to specific enzymes or receptors, depending on the overall molecular architecture. The combination of these two substituents in 2-fluoro-5-(propan-2-yl)benzoic acid makes it a promising candidate for further derivatization and optimization as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-fluoro-5-(propan-2-yl)benzoic acid with potential biological targets. These studies have highlighted its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. For instance, preliminary computational studies suggest that this compound may interact with lipase enzymes, potentially modulating lipid metabolism and reducing serum triglyceride levels.

In addition to its enzymatic interactions, 2-fluoro-5-(propan-2-yl)benzoic acid has been investigated for its anti-inflammatory properties. The fluoro group is known to enhance binding affinity to certain inflammatory mediators, while the isopropyl substituent may influence downstream signaling pathways. Preclinical studies have demonstrated that derivatives of fluoro-substituted benzoic acids can suppress inflammatory responses by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Further research is warranted to fully elucidate the mechanisms by which 2-fluoro-5-(propan-2-yl)benzoic acid exerts its anti-inflammatory effects.

The synthesis of 2-fluoro-5-(propan-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

The pharmacokinetic properties of 2-fluoro-5-(propan-2-yl)benzoic acid are also an area of active investigation. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both polar (carboxylic acid) and non-polar (isopropyl) functional groups suggests that this compound may exhibit moderate solubility in both aqueous and lipid environments, which could influence its bioavailability and tissue distribution.

One notable application of 2-fluoro-5-(propan-2-yl)benzoic acid is in the development of radiolabeled probes for positron emission tomography (PET) imaging. Fluorine-labeled compounds are widely used in PET scans due to their favorable properties such as high sensitivity and short half-life of fluorine isotopes. By incorporating a fluorine atom into this benzoic acid derivative, researchers can develop PET tracers that target specific biological processes or disease markers. Such imaging agents could provide valuable diagnostic tools for early detection and monitoring of diseases like cancer.

The potential therapeutic applications of 2-fluoro-5-(propan-2-yl)benzoic acid extend beyond inflammation and cancer imaging. Emerging research suggests that this compound may have neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and neurodegenerative diseases. The ability of fluoro-substituted benzoic acids to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 2-fluoro-5-(propan-2-y l)benzoic acid (CAS No. 1341654-82 -7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for further derivatization into novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications for this compound, highlighting its importance in drug discovery efforts aimed at improving human health.